Cas no 395642-99-6 (2-Propenoic acid, 3-(2-acetyl-1-cyclohexen-1-yl)-, methyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(2-acetyl-1-cyclohexen-1-yl)-, methyl ester, (2E)-
• CAS No: 395642-99-6
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1509425
• Update Time: 2024-08-23

2-Propenoic acid, 3-(2-acetyl-1-cyclohexen-1-yl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-acetyl-1-cyclohexen-1-yl)-, methyl ester, (2E)-

• Inchi： 1S/C12H16O3/c1-9(13)11-6-4-3-5-10(11)7-8-12(14)15-2/h7-8H,3-6H2,1-2H3/b8-7+
• InChI Key： LBPPJWSWBHZYDA-BQYQJAHWSA-N
• SMILES： C(OC)(=O)/C=C/C1CCCCC=1C(C)=O

Computed Properties

• Exact Mass: 208.10998

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 336.5±35.0 °C(Predicted)
• PSA: 43.37